Cas no 1218344-45-6 ((2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid)

• Product Name: (2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid
• CAS No: 1218344-45-6
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD28118664
• CID: 4563457
• PubChem ID: 17036712
• Update Time: 2025-06-11

(2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-1-methyl-6-oxo-2-phenyl-piperidine-3-carboxylic acid
• rel-(2R,3R)-1-Methyl-6-oxo-2-phenyl-3-piperidinecarboxylic acid
• 3-Piperidinecarboxylic acid, 1-methyl-6-oxo-2-phenyl-, (2R,3R)-rel-
• rel-(2r,3r)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid, trans
• (2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid

• MDL： MFCD28118664
• Inchi： 1S/C13H15NO3/c1-14-11(15)8-7-10(13(16)17)12(14)9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3,(H,16,17)/t10-,12+/m1/s1
• InChI Key： AHVBATBBFVYBGJ-PWSUYJOCSA-N
• SMILES： N1(C)C(=O)CC[C@@H](C(O)=O)[C@@H]1C1=CC=CC=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 460.1±45.0 °C at 760 mmHg
• Flash Point: 232.0±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on (2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid

Latest Research Insights on (2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid (CAS: 1218344-45-6) in Chemical Biology and Pharmaceutical Applications

The compound (2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid (CAS: 1218344-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This chiral piperidine derivative, characterized by its stereospecific configuration at the 2S and 3S positions, has been the subject of several cutting-edge studies exploring its synthetic pathways, biological activities, and pharmacological properties. The current research landscape surrounding this molecule reflects a growing interest in its role as a versatile scaffold for drug development, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

Recent synthetic chemistry advancements have focused on optimizing the production of (2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid with improved yield and enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis route utilizing chiral auxiliaries that achieved >99% ee, addressing previous challenges in stereochemical control. The improved synthetic accessibility has facilitated more extensive biological evaluation of this compound, revealing its potential as a modulator of key enzymatic targets. Particularly noteworthy is its interaction with γ-aminobutyric acid (GABA) transaminase, where it shows inhibitory activity at micromolar concentrations, suggesting possible applications in neurological conditions characterized by GABAergic dysfunction.

Pharmacological investigations of 1218344-45-6 have uncovered promising neuroprotective properties in preclinical models. Research conducted at multiple academic institutions has demonstrated that this compound can cross the blood-brain barrier with favorable pharmacokinetic profiles, as evidenced by recent in vivo studies using radiolabeled analogs. The phenylpiperidine core structure appears to confer both the necessary lipophilicity for CNS penetration and the molecular rigidity for selective target engagement. Current structure-activity relationship (SAR) studies are systematically modifying various positions on the scaffold to optimize both potency and safety profiles, with particular attention to reducing potential off-target effects on cardiac ion channels.

The metabolic fate of (2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid has been elucidated through recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. A 2024 publication in Drug Metabolism and Disposition reported that the compound undergoes primarily hepatic metabolism via cytochrome P450 2D6, with the carboxylic acid moiety being susceptible to conjugation reactions. These findings have important implications for clinical translation, particularly in terms of potential drug-drug interactions and the need for dose adjustments in poor metabolizers. Concurrently, formulation scientists are developing prodrug strategies to enhance oral bioavailability while maintaining the stereochemical integrity of the active moiety.

Emerging therapeutic applications for 1218344-45-6 extend beyond its initial neurological indications. Recent high-throughput screening efforts have identified this compound as a hit against several cancer cell lines, particularly those with dysregulated apoptosis pathways. The mechanism appears to involve modulation of mitochondrial membrane potential, as demonstrated by flow cytometry and confocal microscopy studies. Additionally, computational docking studies suggest potential interactions with inflammatory mediators, opening new avenues for research in autoimmune diseases. These multifaceted biological activities position (2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid as a promising lead compound for multipharmacology approaches.

In conclusion, the current research on (2S,3S)-1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid (CAS: 1218344-45-6) demonstrates its growing importance in medicinal chemistry and drug discovery. The compound's unique stereochemistry, combined with its diverse biological activities and improving synthetic accessibility, makes it a valuable subject for ongoing and future investigations. As research progresses into advanced preclinical stages, this molecule may soon transition from a research chemical to a clinical candidate, potentially addressing unmet medical needs in several therapeutic areas. The scientific community anticipates further developments in understanding its full therapeutic potential and optimization for human use.